![molecular formula C19H16N2O3 B5634307 9-(4-nitrobenzoyl)-2,3,4,9-tetrahydro-1H-carbazole](/img/structure/B5634307.png)
9-(4-nitrobenzoyl)-2,3,4,9-tetrahydro-1H-carbazole
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Overview
Description
Synthesis Analysis
The synthesis of carbazole derivatives, including "9-(4-nitrobenzoyl)-2,3,4,9-tetrahydro-1H-carbazole," often involves controlled polymerization techniques and specific reactions tailored to introduce the nitrobenzoyl functional group. For instance, nitroxide-mediated living free-radical polymerization of vinylbenzyl-carbazole compounds is a common method to synthesize polymers with carbazole units, providing a controlled way to modify the molecular weight and distribution of these polymers (Lessard et al., 2012). Additionally, the Rh(III)-catalyzed direct C-H cyclization of N-nitrosoanilines with dicarbonyl compounds has been developed to access tetrahydrocarbazol-4-ones efficiently, demonstrating the versatility of carbazole synthesis methodologies (Jiao et al., 2023).
Molecular Structure Analysis
Carbazole derivatives, including those substituted with nitro groups, exhibit specific crystal and molecular structures characterized by π-π interactions and potential for hydrogen bonding. The structure of nitro-substituted carbazoles, such as 9-[(E)-nitrophenylvinyl]-9H-carbazole, is influenced by van der Waals forces and π-π interactions, which dictate their packing in the crystal lattice (Kubicki et al., 2007).
Chemical Reactions and Properties
The introduction of nitro groups to the carbazole ring significantly alters its chemical reactivity and properties. Nitration reactions in the carbazole series have been extensively studied, showcasing the formation of nitrocarbazoles through direct nitration or rearrangement processes. These reactions not only modify the electronic structure of the carbazole ring but also influence its chemical behavior and potential applications in various domains (Kyzioł & Daszkiewicz, 1985).
Physical Properties Analysis
Carbazole derivatives, particularly those modified with nitrobenzoyl groups, exhibit unique physical properties, such as fluorescence and thermoresponsive behavior. The synthesis of copolymers containing vinylbenzyl-carbazole units has been shown to result in materials with tunable lower critical solution temperatures and fluorescent properties, highlighting the influence of the carbazole structure on the physical characteristics of these polymers (Lessard et al., 2012).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(4-nitrophenyl)-(1,2,3,4-tetrahydrocarbazol-9-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O3/c22-19(13-9-11-14(12-10-13)21(23)24)20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1,3,5,7,9-12H,2,4,6,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVBPAWHYSYVLCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C3=CC=CC=C3N2C(=O)C4=CC=C(C=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
9-(4-nitrobenzoyl)-2,3,4,9-tetrahydro-1H-carbazole |
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